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Compound of Interest

(2,5-Dioxoimidazolidin-1-yl)acetic
Compound Name: d
aci

Cat. No.: B1349711

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for (2,5-
Dioxoimidazolidin-1-yl)acetic acid (CAS No. 80258-94-2). The information is intended to
support its safe use in research and development environments, particularly in fields such as

proteomics and drug discovery.

Chemical and Physical Properties

(2,5-Dioxoimidazolidin-1-yl)acetic acid is a specialty chemical used in proteomics research.
A summary of its key properties is presented below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1349711?utm_src=pdf-interest
https://www.benchchem.com/product/b1349711?utm_src=pdf-body
https://www.benchchem.com/product/b1349711?utm_src=pdf-body
https://www.benchchem.com/product/b1349711?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
CAS Number 80258-94-2 [11[2]
Molecular Formula CsHeN204 [2]
Molecular Weight 158.11 g/mol [2]

Melting Point 190-195 °C

pKa 3.75 £ 0.10 (Predicted) [2]
Physical Form Powder

IUPAC Name (2.5-dioxo-1-

imidazolidinyl)acetic acid

(2,5-Dioxoimidazolidin-1-
Synonyms ] ] [2]
yl)acetic acid

Hazard Identification and Classification

While the toxicological properties of this specific compound have not been fully investigated,
available data from suppliers and information on structurally similar compounds indicate that it
should be handled as a hazardous substance.[1]

GHS Hazard Classification:

Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.[3]

Skin Irritation (Category 2): H315 - Causes skin irritation.[3]

Eye Irritation (Category 2A): H319 - Causes serious eye irritation.[3]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: H335 -
May cause respiratory irritation.[3]

Signal Word: Warning[3]

Hazard Pictograms:
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Safe Handling and Storage Protocols

Adherence to strict safety protocols is mandatory when handling (2,5-Dioxoimidazolidin-1-
yl)acetic acid. The following sections detail the required procedures for personal protection,
engineering controls, and storage.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles that meet appropriate government
standards.[1][3]

o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat. Ensure
that skin is not exposed.[1][3]

o Respiratory Protection: Use in a well-ventilated area. If dust is generated or ventilation is
inadequate, a NIOSH-approved respirator is required.[3]

Engineering Controls

e Ventilation: Work should be conducted in a chemical fume hood to minimize inhalation of
dust or fumes.[1]

o Safety Stations: Ensure that an eyewash station and a safety shower are readily accessible
in the immediate work area.[1]

Storage

o Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][3]
One supplier recommends storage at room temperature, while another suggests 2-8°C.[4]

e Incompatibilities: Keep away from strong oxidizing agents, strong acids, and strong bases.[1]

o General Practices: Avoid dust generation and accumulation. Do not eat, drink, or smoke in
the handling area.[3]
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Diagram 1: Safe Handling Workflow
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Diagram 1: A workflow for the safe handling of (2,5-Dioxoimidazolidin-1-yl)acetic acid.
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Emergency and First Aid Procedures

In the event of an exposure or spill, immediate action is critical.

First Aid Measures

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[1][3]

e In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water
for at least 15 minutes while removing contaminated clothing. Seek medical attention if
irritation occurs.[1][3]

e In Case of Eye Contact: Immediately flush eyes with running water for at least 15 minutes,
keeping eyelids open. Seek immediate medical attention.[1][3]

 If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Call a poison control center
or doctor immediately for treatment advice.[3]

Accidental Release Measures

» Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE, including
respiratory protection. Avoid breathing dust.

» Containment and Cleanup: Prevent further leakage if safe to do so. Sweep up the spilled
solid material, avoiding dust generation, and place it into a suitable, closed container for
disposal.[3]

e Environmental Precautions: Do not let the product enter drains or waterways.
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Diagram 2: Emergency Response Workflow
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Diagram 2: A logical workflow for responding to an emergency exposure event.
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Disposal Considerations

Dispose of (2,5-Dioxoimidazolidin-1-yl)acetic acid and any contaminated materials in
accordance with all applicable federal, state, and local environmental regulations. The material
should be disposed of as hazardous waste through a licensed disposal company.[3]

Experimental Protocols

Due to the nature of this document, specific protocols for the application of (2,5-
Dioxoimidazolidin-1-yl)acetic acid in proteomics or drug development are not provided. The
primary experimental protocol is its safe handling, as detailed in Section 3.0 and visualized in
Diagram 1. Researchers must consult their specific experimental designs for usage
concentrations and conditions, always within the safety framework outlined in this guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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